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Compound of Interest

Compound Name: Aluminum tert-butoxide

Cat. No.: B045353

An In-depth Technical Guide on the Physical Properties of Aluminum Tert-Butoxide Powder

This technical guide provides a comprehensive overview of the physical and chemical
properties of aluminum tert-butoxide powder. It is intended for researchers, scientists, and
professionals in drug development who utilize this reagent in their work. The guide details the
compound's appearance, presents key quantitative data in a structured format, and outlines
relevant experimental protocols for its synthesis and characterization.

Physical Appearance

Aluminum tert-butoxide is typically a solid material at room temperature. Its physical form is
consistently described as a powder, which may also be crystalline in nature.[1][2][3][4][5] The
color of the powder can vary, likely depending on its purity and the presence of any residual
reactants or moisture. Sources describe the color as ranging from white to gray, and in some
cases, as a light or slightly yellow crystalline powder.[1][2][4][5][6][7][8] The compound is
notably sensitive to air and moisture, readily reacting with water.[2][5] This hygroscopic nature
necessitates handling and storage under an inert, dry atmosphere to maintain its integrity.[9]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of aluminum tert-butoxide,
compiled from various chemical data sources.
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Property Value Citations
Molecular Formula C12H27AIO3 [6][10][11]
Molecular Weight 246.32 g/mol [4][10][11]
Physical Form Powder, crystalline powder [21[31[4]

Color White to Gray, Light Yellow [11[415]16]

~200-241 °C (Note: Purity
affects melting point; pure
Melting Point compound sublimes, but traces  [2][3][4][5]
of moisture can cause melting
between 160-200 °C)

Boiling Point 156 °C @ 2 mmHg [2][3]
Sublimation Point Sublimes at 180 °C [519]
Density 1.0251 g/cm3 [21[31[41[12]

Insoluble in water (reacts).
N Very soluble in organic
Solubility [L][2](3]16]
solvents such as ether,

benzene, toluene, and xylene.

Flash Point >65 °C [2][3]

Hydrolytic Sensitivity Reacts with moisture/water. [2]

Experimental Protocols
Synthesis and Purification Protocol

A standard laboratory-scale synthesis of aluminum tert-butoxide involves the reaction of
aluminum metal with dry tert-butyl alcohol. The following protocol is adapted from a verified
procedure.[6]

Objective: To synthesize and purify aluminum tert-butoxide from aluminum shavings and tert-
butyl alcohol.
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Materials:

Aluminum shavings (64 g)

Dry tert-butyl alcohol (200 g)

Mercuric chloride (~0.4 g, catalyst)
Aluminum tert-butoxide (5-10 g, starter)
Dry benzene

Dry ether

Undried ether

Procedure:

Reaction Setup: In a 2-liter round-bottomed flask equipped with a reflux condenser
(protected by a calcium chloride tube), combine aluminum shavings, dry tert-butyl alcohol,
and a small amount of starter aluminum tert-butoxide.

Initiation: Heat the mixture to boiling on a steam bath. Add approximately 0.4 g of mercuric
chloride and shake the flask vigorously to initiate the reaction.

Reflux: Once the reaction begins (indicated by hydrogen evolution), allow it to proceed. After
the initial vigorous reaction subsides (approx. 2 hours), continue to reflux the mixture for
about 10 hours.

Solvent Removal: Remove the benzene and any unreacted tert-butyl alcohol by distillation,
first at atmospheric pressure and then under reduced pressure (10—30 mmHg) to remove
final traces.

Dissolution & Purification: Allow the flask to cool. Add 1 liter of dry ether and reflux briefly to
dissolve the solid aluminum tert-butoxide.

Precipitation of Impurities: After cooling, add 35 mL of undried ether and shake vigorously.
The small amount of water will precipitate aluminum hydroxide and other suspended
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impurities.[6]

« |solation: Centrifuge the solution for 30 minutes to remove solid impurities (unused
aluminum, mercury, aluminum hydroxide). The supernatant should be a clear, colorless to
light tan solution.

o Final Product: Decant the clear solution and remove the ether by distillation. The resulting
product is crushed to a powder and stored in bottles sealed against moisture. The expected
yield is a white or slightly gray solid.[6]

A purification method for the resulting powder involves recrystallization from benzene, followed
by sublimation at 180 °C.[3][9]
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Synthesis and Purification Workflow for Aluminum tert-Butoxide.
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Physicochemical Characterization Protocols

Standard analytical techniques can be employed to verify the identity, purity, and morphology of
the synthesized aluminum tert-butoxide powder.

3.2.1 X-Ray Diffraction (XRD)
Obijective: To confirm the crystalline structure and phase purity of the powder.
Methodology:

o Sample Preparation: A small amount of the aluminum tert-butoxide powder is finely ground
to ensure random crystal orientation. The powder is then carefully mounted onto a zero-
background sample holder. All sample preparation must be conducted in a glove box or
under an inert atmosphere to prevent hydrolysis.

» Data Acquisition: The sample is analyzed using a powder X-ray diffractometer, typically with
Cu Ka radiation. A diffraction pattern is collected over a relevant 28 range (e.g., 10-80°), with
appropriate step sizes and dwell times to achieve a good signal-to-noise ratio.

o Data Analysis: The resulting diffractogram is analyzed by identifying the positions (26) and
intensities of the diffraction peaks. These peaks are compared with standard diffraction
patterns from crystallographic databases (e.g., ICDD) to confirm the identity of the
aluminum tert-butoxide phase and to identify any crystalline impurities.

3.2.2 Scanning Electron Microscopy (SEM)
Objective: To investigate the morphology, particle size, and surface texture of the powder.
Methodology:

o Sample Preparation: A small, representative sample of the powder is mounted onto an SEM
stub using double-sided conductive carbon tape. To prevent charging effects during imaging,
the sample must be coated with a thin layer of a conductive material (e.g., gold or carbon)
via sputtering. This step must also be performed under anhydrous conditions if possible.

e Imaging: The prepared stub is loaded into the SEM chamber. The sample is imaged using a
focused beam of electrons. Secondary electron (SE) mode is typically used to obtain
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information about the surface topography and morphology of the particles. Images are
captured at various magnifications to observe both the overall particle shapes and fine

surface details.

e Analysis: The collected SEM images are analyzed to determine the general shape of the
particles (e.g., crystalline, irregular), their size distribution, and their state of aggregation.

Chemical Reactivity and Handling

The primary chemical characteristic influencing the handling of aluminum tert-butoxide is its
high sensitivity to moisture. It readily undergoes hydrolysis in the presence of water to form
aluminum hydroxide and tert-butanol. This reaction is vigorous and can release flammable
vapors.[3][6] Therefore, all handling, storage, and experimental procedures must be conducted
under strictly anhydrous and inert conditions (e.g., using a glove box or Schlenk line techniques

with nitrogen or argon gas).
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Hydrolysis Reaction of Aluminum tert-Butoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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